Cas no 4527-46-2 (Benzenethiol, 4-pentyl-)

Benzenethiol, 4-pentyl- structure
Benzenethiol, 4-pentyl- structure
Product Name:Benzenethiol, 4-pentyl-
CAS No:4527-46-2
MF:C11H16S
MW:180.309741973877
CID:1516795
PubChem ID:12484177
Update Time:2025-04-21

Benzenethiol, 4-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol, 4-pentyl-
    • 4-pentylbenzenethiol
    • RMHIJJXBYFMPQP-UHFFFAOYSA-N
    • 4-Pentylbenzene-1-thiol
    • 4-n-pentylbenzenethiol
    • 4527-46-2
    • AKOS005216200
    • DTXSID50499965
    • pentylphenylthiol
    • SCHEMBL1533007
    • Inchi: 1S/C11H16S/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9,12H,2-5H2,1H3
    • InChI Key: RMHIJJXBYFMPQP-UHFFFAOYSA-N
    • SMILES: SC1C=CC(=CC=1)CCCCC

Computed Properties

  • Exact Mass: 180.09738
  • Monoisotopic Mass: 180.09727168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • PSA: 0
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